Cas no 2171215-71-5 ((3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid
• CAS No: 2171215-71-5
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 5966686
• PubChem ID: 165815153
• Update Time: 2025-06-11

(3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(1,2-thiazol-4-yl)propanoic acid
• EN300-1284355
• 2171215-71-5

• Inchi： 1S/C14H14N2O4S/c17-13(18)6-12(11-7-15-21-9-11)16-14(19)20-8-10-4-2-1-3-5-10/h1-5,7,9,12H,6,8H2,(H,16,19)(H,17,18)/t12-/m1/s1
• InChI Key： RQXFKNSWOSXLCD-GFCCVEGCSA-N
• SMILES： S1C=C(C=N1)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 306.06742811g/mol
• Monoisotopic Mass: 306.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 117Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic Acid (CAS No. 2171215-71-5)

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid, identified by its CAS number 2171215-71-5, is a specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that incorporate both amino acid-like structures and heterocyclic components, making it a valuable candidate for various biological and chemical applications. The presence of a thiazole ring and an amide functionalities in its structure contributes to its unique chemical properties and biological activities.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the structural features of thiazole derivatives. Thiazole compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of the stereocenter at the third carbon atom, denoted as (3R), further enhances the compound's potential by influencing its interactions with biological targets. This stereochemical specificity is crucial in pharmaceutical design, as it can significantly impact the efficacy and selectivity of a drug candidate.

The molecular structure of (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid includes a benzyloxy carbonyl group, which serves as a protecting group for the amine functionality. This protecting group is commonly used in peptide synthesis and other chemical modifications to prevent unwanted side reactions. The benzyloxy carbonyl group can be later removed under specific conditions, allowing for further functionalization or coupling reactions. This feature makes the compound particularly useful in synthetic chemistry and drug discovery pipelines.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, small molecules are often designed by combining multiple pharmacophores—regions that are responsible for the biological activity of a drug. The combination of an amino acid derivative with a thiazole ring provides a versatile platform for such design. Researchers have been exploring ways to modify this core structure to develop novel compounds with enhanced biological activity or improved pharmacokinetic properties.

Recent studies have highlighted the importance of stereospecificity in drug design. The (3R) configuration of this compound suggests that it may exhibit different biological activities compared to its (3S) enantiomer. This has prompted researchers to investigate both enantiomers to determine their individual properties and potential therapeutic applications. Such studies often involve high-throughput screening assays to identify lead compounds that can be further optimized.

The thiazole ring in (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid is particularly interesting due to its ability to interact with various biological targets. Thiazole derivatives have been shown to modulate enzyme activity and receptor binding, making them attractive candidates for therapeutic intervention. For instance, some thiazole-based compounds have demonstrated inhibitory effects on kinases and other enzymes involved in cancer progression. The presence of additional functional groups in this molecule may further enhance its binding affinity and selectivity for specific targets.

In addition to its potential as an active pharmaceutical ingredient (API), this compound may also serve as an intermediate in the synthesis of other drugs. The versatility of its structure allows for multiple points of modification, enabling chemists to tailor the molecule for specific applications. This flexibility is particularly valuable in industrial settings where large-scale production requires robust synthetic routes.

The use of computational methods has become increasingly important in the design and optimization of novel compounds like (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid. Molecular modeling techniques can predict how a molecule will interact with biological targets at the atomic level, providing insights into its potential efficacy and toxicity profiles. These predictions can guide experimental efforts by identifying promising candidates for further testing.

Furthermore, green chemistry principles have been increasingly integrated into drug discovery processes. Researchers are seeking ways to develop synthetic routes that minimize waste and reduce environmental impact. The use of sustainable solvents and catalytic methods can enhance the efficiency of chemical transformations while maintaining high yields. This approach aligns with broader efforts to promote sustainable practices in pharmaceutical manufacturing.

The role of natural products as inspiration for drug discovery cannot be overstated. Many thiazole derivatives have been isolated from natural sources and have shown significant biological activity. By studying these natural products, scientists can gain insights into structural motifs that are likely to be biologically active when incorporated into synthetic molecules like (3R)-3-{(benzylooxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid.

In conclusion, the compound (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—combining an amino acid derivative with a thiazole ring—and stereochemical configuration make it an attractive starting point for developing novel therapeutic agents. As research continues to uncover new applications for this class of molecules, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.